Cas no 2171657-34-2 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-3-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-3-carboxylic acid
• CAS No: 2171657-34-2
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5934105
• PubChem ID: 165810258
• Update Time: 2025-09-28

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-3-carboxylic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]morpholine-3-carboxylic acid
• EN300-1514522
• 2171657-34-2

• Inchi： 1S/C24H26N2O6/c27-22(26-12-13-31-15-21(26)23(28)29)10-5-11-25-24(30)32-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,20-21H,5,10-15H2,(H,25,30)(H,28,29)
• InChI Key： ZJGWGUXIALDTBY-UHFFFAOYSA-N
• SMILES： O1CCN(C(CCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-3-carboxylic acid

Recent Advances in the Study of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-3-carboxylic acid (CAS: 2171657-34-2)

The compound 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-3-carboxylic acid (CAS: 2171657-34-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug delivery systems. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable for the stepwise assembly of peptides. Recent advancements have demonstrated its efficacy in improving the yield and purity of synthesized peptides, thereby enhancing the scalability of peptide-based drug production. Researchers have also investigated its compatibility with various coupling reagents and solvents, optimizing reaction conditions for industrial applications.

In addition to its synthetic utility, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-3-carboxylic acid has shown promise in the development of prodrugs. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in designing prodrugs with enhanced bioavailability and targeted release properties. The morpholine ring in the structure contributes to improved solubility and metabolic stability, addressing common challenges in drug formulation.

Another groundbreaking application of this compound lies in its potential as an enzyme inhibitor. Preliminary in vitro studies have indicated its ability to modulate the activity of specific proteases and kinases, making it a candidate for the treatment of diseases such as cancer and inflammatory disorders. Researchers are currently exploring its mechanism of action and structure-activity relationships to optimize its inhibitory potency.

Despite these promising findings, challenges remain in the large-scale production and clinical translation of derivatives based on this compound. Issues such as cost-effectiveness, synthetic complexity, and regulatory approval need to be addressed. However, ongoing research efforts are focused on overcoming these barriers, with several patents filed in the past year for novel synthetic routes and applications.

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-3-carboxylic acid (CAS: 2171657-34-2) represents a versatile and valuable tool in modern pharmaceutical research. Its applications span from peptide synthesis to prodrug development and enzyme inhibition, underscoring its potential to drive innovation in drug discovery and development. Future studies are expected to further elucidate its therapeutic potential and expand its utility in the biomedical field.